Cas no 33878-70-5 (5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole)
5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazole,5-[(2S)-2-pyrrolidinyl]-
- (S)-5-(Pyrrolidin-2-yl)-1H-tetrazole
- (S)-(-)-5-(2-Ppyrrolidinyl)-1H-tetrazole
- 5-[(2S)-pyrrolidin-2-yl]-2H-tetrazole
- Proline Tetrazole Catalyst
- (S)-2-(1H-Tetrazol-5-yl)pyrrolidine
- (S)-2-Tetrazol-5-ylpyrrolidine
- (S)-5-(Pyrrolidin-2-yl)-1H-1,2,3,4-tetrazole
- (S)-5-Pyrrolidin-2-yl-1H-tetrazole
- 1H-Tetrazole, 5-(2-pyrrolidinyl)-, (S)-
- 2H-Tetrazole, 5-[(2S)-2-pyrrolidinyl]-
- (S)-(-)-5-(2-Pyrrolidinyl)-1H-tetrazole
- XUHYQIQIENDJER-BYPYZUCNSA-N
- 5-(2alpha-Pyrrolidinyl)-1H-tetrazole
- AM85026
- FCH1111115
- AK176276
- (S)-5-(pyrrolidin-2-yl)-2H-tetrazole
- 5-[(2S)-pyrrolidin-2
- 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole
- (S)-(-)-5-(2-Pyrrolidinyl)-1H-tetrazole, 98%
- 5-[(2s)-pyrrolidin-2-yl]-1H-1,2,3,4-tetrazole
- SCHEMBL953414
- (S)-(-)-5-(2-Pyrrolidinyl)-1H-tetrazole, 96%
- DTXSID30460774
- J-019357
- CS-W016476
- EN300-195173
- AKOS006349676
- AKOS015854022
- SCHEMBL12959031
- AS-38678
- 33878-70-5
- P1784
-
- MDL: MFCD10000886
- Inchi: 1S/C5H9N5/c1-2-4(6-3-1)5-7-9-10-8-5/h4,6H,1-3H2,(H,7,8,9,10)/t4-/m0/s1
- InChI Key: XUHYQIQIENDJER-BYPYZUCNSA-N
- SMILES: N1CCC[C@H]1C1N=NNN=1
Computed Properties
- Exact Mass: 139.08600
- Monoisotopic Mass: 139.08579531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5
- XLogP3: -0.6
Experimental Properties
- Color/Form: solid power
- Density: 1.301±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 271°C(lit.)
- Boiling Point: 335.4±52.0 °C at 760 mmHg
- Flash Point: 156.6±30.7 °C
- Refractive Index: -8 ° (C=1, MeOH)
- Solubility: Slightly soluble (18 g/l) (25 º C),
- PSA: 66.49000
- LogP: -0.04700
- Optical Activity: [α]20/D -9.0°, c = 1 in methanol
- Vapor Pressure: No data available
5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H302-H315-H319
- Warning Statement: P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 25-36/37/38
- Safety Instruction: S26; S36/37; S45
-
Hazardous Material Identification:
- Storage Condition:2-8 °C
- Risk Phrases:R25; R36/37/38
5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1784-500MG |
(S)-5-(Pyrrolidin-2-yl)-1H-tetrazole |
33878-70-5 | >98.0%(T) | 500mg |
¥1130.00 | 2024-04-15 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032458-100mg |
5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole |
33878-70-5 | 98% | 100mg |
¥788 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032458-500mg |
5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole |
33878-70-5 | 98% | 500mg |
¥1659 | 2022-09-30 | |
| BAI LING WEI Technology Co., Ltd. | 807367-100MG |
(S)-(-)-5-(2-Pyrrolidinyl)-1H-tetrazole, 98% |
33878-70-5 | 98% | 100MG |
¥ 599 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 807367-500MG |
(S)-(-)-5-(2-Pyrrolidinyl)-1H-tetrazole, 98% |
33878-70-5 | 98% | 500MG |
¥ 1843 | 2022-04-26 | |
| Ambeed | A392917-50mg |
(S)-5-(Pyrrolidin-2-yl)-1H-tetrazole |
33878-70-5 | 98% | 50mg |
$42.0 | 2025-02-20 | |
| Ambeed | A392917-100mg |
(S)-5-(Pyrrolidin-2-yl)-1H-tetrazole |
33878-70-5 | 98% | 100mg |
$75.0 | 2025-02-20 | |
| Ambeed | A392917-250mg |
(S)-5-(Pyrrolidin-2-yl)-1H-tetrazole |
33878-70-5 | 98% | 250mg |
$141.0 | 2025-02-20 | |
| Ambeed | A392917-1g |
(S)-5-(Pyrrolidin-2-yl)-1H-tetrazole |
33878-70-5 | 98% | 1g |
$438.0 | 2025-02-20 | |
| Ambeed | A392917-5g |
(S)-5-(Pyrrolidin-2-yl)-1H-tetrazole |
33878-70-5 | 98% | 5g |
$1408.0 | 2025-02-20 |
5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole Suppliers
5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole Related Literature
-
Olga Bortolini,Lorenzo Caciolli,Alberto Cavazzini,Valentina Costa,Roberto Greco,Alessandro Massi,Luisa Pasti Green Chem. 2012 14 992
-
Roberto Greco,Lorenzo Caciolli,Anna Zaghi,Omar Pandoli,Olga Bortolini,Alberto Cavazzini,Carmela De Risi,Alessandro Massi React. Chem. Eng. 2016 1 183
-
Carmela De Risi,Olga Bortolini,Arianna Brandolese,Graziano Di Carmine,Daniele Ragno,Alessandro Massi React. Chem. Eng. 2020 5 1017
-
Kazumasa Funabiki,Toshiya Gotoh,Ryunosuke Kani,Toshiyasu Inuzuka,Yasuhiro Kubota Org. Biomol. Chem. 2021 19 1296
-
5. Stereoselective synthetic strategies of stereogenic carbon centers featuring a difluoromethyl groupFengyun Gao,Boyu Li,Yalan Wang,Qushuo Chen,Yongzhen Li,Kairong Wang,Wenjin Yan Org. Chem. Front. 2021 8 2799
Additional information on 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole
5-[(2S)-Pyrrolidin-2-yl]-1H-Tetrazole: A Comprehensive Overview
The compound 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole (CAS No. 33878-70-5) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its tetrazole ring system, which is a five-membered aromatic ring containing four nitrogen atoms and one carbon atom. The tetrazole moiety is known for its stability, reactivity, and potential applications in drug design and catalysis.
Recent studies have highlighted the importance of tetrazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive compounds. The 5-position substitution on the tetrazole ring in 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole introduces a chiral pyrrolidine group, which adds complexity to the molecule's stereochemistry and enhances its potential for interactions with biological targets. This makes it a promising candidate for exploring enantioselective reactions and asymmetric catalysis.
The synthesis of 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Researchers have optimized various synthetic routes to improve yield and purity, leveraging advancements in catalytic asymmetric synthesis. The use of chiral catalysts has been particularly effective in constructing the (2S)-pyrrolidine configuration, ensuring high enantiomeric excess (ee) in the final product.
In terms of applications, tetrazole-based compounds like 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole have shown potential in drug delivery systems due to their ability to act as stabilizing agents or carriers for bioactive molecules. Additionally, their inherent reactivity makes them valuable intermediates in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals.
Recent research has also explored the role of tetrazoles in click chemistry, where they serve as efficient building blocks for constructing diverse molecular architectures. The incorporation of the pyrrolidine group into the tetrazole framework further enhances its versatility, enabling interactions with a wide range of functional groups. This has led to innovative applications in materials science, such as the development of novel polymers and coatings with tailored properties.
From a pharmacological perspective, 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole has been investigated for its potential as a lead compound in drug discovery programs targeting various therapeutic areas. Its unique structure allows for modulation of pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development.
In conclusion, 5-[(2S)-pyrrolidin-2-yli]tetrazone (CAS No. 33878-70-) represents a versatile and intriguing compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical properties and potential uses, solidifying its position as an important molecule in contemporary scientific research.
33878-70-5 (5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole) Related Products
- 56943-00-1((1S,2S)-2-Methyl-1-(1H-tetrazol-5-yl)butan-1-amine)
- 863378-75-0(1H-TETRAZOLE, 5-[(2S)-1-(1-METHYLETHENYL)-2-PYRROLIDINYL]-)
- 112626-52-5(2-(1H-1,2,3,4-tetrazol-5-yl)piperidine)
- 851394-30-4(2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]-)
- 702700-79-6(5-[(2R)-pyrrolidin-2-yl]-2H-1,2,3,4-tetrazole)
- 758710-03-1(5-pyrrolidin-2-yl-1H-tetrazole)
- 920748-30-7(2H-Tetrazole, 5-[(2R)-2-pyrrolidinyl]-, potassium salt (1:1))
- 920748-16-9(2H-Tetrazole, 2-methyl-5-[(2S)-2-pyrrolidinyl]-)
- 31603-07-3(3-Methyl-1-(1H-tetrazol-5-yl)butan-1-amine)
- 66170-67-0(1,5-Pentanediamine, 1-(1H-tetrazol-5-yl)-, (S)-)